| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058227-500mg |
2,4-Di-tert-butyl-5-nitrophenol |
873055-57-3 | >95% | 500mg |
3884CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058227-1g |
2,4-Di-tert-butyl-5-nitrophenol |
873055-57-3 | >95% | 1g |
4762CNY | 2021-05-07 | |
| Chemenu | CM132533-1g |
2,4-di-tert-butyl-5-nitrophenol |
873055-57-3 | 95% | 1g |
$191 | 2021-06-17 | |
| Chemenu | CM132533-5g |
2,4-di-tert-butyl-5-nitrophenol |
873055-57-3 | 95% | 5g |
$763 | 2021-06-17 | |
| Alichem | A019146865-1g |
2,4-Di-tert-butyl-5-nitrophenol |
873055-57-3 | 95% | 1g |
$266.56 | 2023-08-31 | |
| Alichem | A019146865-5g |
2,4-Di-tert-butyl-5-nitrophenol |
873055-57-3 | 95% | 5g |
$848.64 | 2023-08-31 | |
| Chemenu | CM132533-1g |
2,4-di-tert-butyl-5-nitrophenol |
873055-57-3 | 95% | 1g |
$323 | 2023-01-09 | |
| Chemenu | CM132533-5g |
2,4-di-tert-butyl-5-nitrophenol |
873055-57-3 | 95% | 5g |
$969 | 2023-01-09 | |
| Apollo Scientific | OR350138-1g |
2,4-Di-tert-butyl-5-nitrophenol |
873055-57-3 | 98% | 1g |
£75.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D78940-250mg |
2,4-Di-tert-butyl-5-nitrophenol |
873055-57-3 | 98% | 250mg |
¥138.0 | 2023-09-08 |
Audited Supplier
2,4-Ditert-butyl-5-nitro-phenol, with the chemical formula C₁₁H₁₄NO₃ and CAS number 873055-57-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.
The molecular structure of 2,4-ditert-butyl-5-nitro-phenol features a phenolic ring substituted with two tert-butyl groups at the 2nd and 4th positions, and a nitro group at the 5th position. This configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of both electron-donating tert-butyl groups and an electron-withdrawing nitro group creates a balance that influences its interactions with other molecules.
In recent years, 2,4-ditert-butyl-5-nitro-phenol has been extensively studied for its potential applications in pharmaceuticals, agrochemicals, and material science. One of the most notable areas of research involves its role as a precursor in the synthesis of advanced materials. The compound's ability to undergo various chemical transformations makes it a versatile building block for creating novel polymers and coatings with enhanced durability and functionality.
Moreover, the pharmaceutical industry has shown interest in 2,4-ditert-butyl-5-nitro-phenol due to its structural similarity to certain bioactive molecules. Researchers have been exploring its potential as an intermediate in the synthesis of drugs targeting specific biological pathways. Preliminary studies suggest that derivatives of this compound may exhibit properties useful in anti-inflammatory and antimicrobial applications.
The synthesis of 2,4-ditert-butyl-5-nitro-phenol involves a multi-step process that requires precise control over reaction conditions. Typically, the synthesis begins with the nitration of p-cresol followed by tert-butylation at the 2nd and 4th positions. Advanced catalytic methods have been developed to improve yield and purity, ensuring that the final product meets stringent quality standards for industrial and research applications.
The compound's stability under various environmental conditions has also been a focus of recent studies. Researchers have investigated its behavior under extreme temperatures and exposure to UV radiation, finding that it maintains structural integrity under most conditions. This stability makes it suitable for use in outdoor applications such as weather-resistant coatings and adhesives.
In addition to its material science applications, 2,4-ditert-butyl-5-nitro-phenol has found utility in environmental chemistry. Its reactivity with pollutants has been studied as a potential tool for water treatment and remediation. The compound's ability to participate in redox reactions suggests it could be used to break down harmful substances into less toxic byproducts.
The safety profile of 2,4-ditert-butyl-5-nitro-phenol is another critical aspect that has been thoroughly evaluated. Toxicological studies have been conducted to assess its effects on human health and ecosystems. These studies have indicated that while the compound is not highly toxic at typical exposure levels, proper handling procedures should be followed to minimize any potential risks.
The future prospects for 2,4-ditert-butyl-5-nitro-phenol are promising, with ongoing research aimed at expanding its applications across multiple industries. Innovations in synthetic chemistry may lead to more efficient production methods, while advancements in material science could unlock new functionalities for this versatile compound.
In conclusion, 2,4-ditert-butyl-5-nitro-phenol (CAS No. 873055-57-3) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and reactivity make it invaluable for researchers working on advanced materials, pharmaceuticals, environmental solutions, and beyond. As research continues to uncover new possibilities for this compound, its importance is likely to grow further.
